3-Diethylamino-N,N-Dimethylpropionamide

• CAS No.: 53151-51-2
• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 3-(diethylamino)-N,N-dimethylpropanamide
• InChI: InChI=1S/C9H20N2O/c1-5-11(6-2)8-7-9(12)10(3)4/h5-8H2,1-4H3
• InChI Key: MJQIFLISYRTKBK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCC(=O)N(C)C

Description

3-Diethylamino-N,N-Dimethylpropionamide is a useful research compound. Its molecular formula is C9H20N2O and its molecular weight is 172.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In accordance with this example, anhydrous diethylamine (44 grams) and N,N-dimethylacrylamide (60 grams) were heated at reflux temperature (about 56-60° C.) for 48 hours. After this period of time, the reaction mixture was subjected to distillation to separate unreacted amine and amide followed by recovery of product in 86 percent yield at 70° C. and 2 mm. mercury pressure. The liquid product (purity = about 95 percent is designated herein as Amine Catalyst V, and has the formula, (C2H5)2N--CH2CH2C(O)N(CH3)2. The structure of this novel product was confirmed by infrared functional analysis and purity by gas-liquid chromatographic analysis.

Synthesis routes and methods II

Procedure details

In accordance with this example, anhydrous diethylamine (44 grams) and N,N-dimethylacrylamide (60 grams) were heated at reflux temperature (about 56°-60° C.) for 48 hours. After this period of time, the reaction mixture was subjected to distillation to separate unreacted amine and amide followed by recovery of product in 86 per cent yield at 70° C. and 2 mm. mercury pressure. The liquid product (purity = about 95 per cent) is designated herein as Amine Catalyst V, and has the formula, (C2H5)2N-CH2CH2C(0)N(CH3)2. The structure of this novel product was confirmed by infrared functional analysis and purity by gas-liquid chromatographic analysis.